Cas no 100843-91-2 (Murayaquinone)

• Product Name: Murayaquinone
• CAS No: 100843-91-2
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 187926
• PubChem ID: 482190
• Update Time: 2025-06-29

Murayaquinone Chemical and Physical Properties

Names and Identifiers

• 9,10-Phenanthrenedione,1,8-dihydroxy-2-methyl-3-(1-oxobutyl)-
• Murayaquinone
• AntibioticSF 2418
• PKF 118-744
• Sch 68631
• 3-Butyryl-1,8-dihydroxy-2-methyl-phenanthrene-9,10-dione
• Q43871312
• 3-butyryl-1,8-dihydroxy-2-methylphenanthrene-9,10-dione
• Sch68631
• 1,8-Dihydroxy-2-methyl-3-(1-oxobutyl)-9,10-phenanthrenedione
• PKF-118-744
• L4HVG2UA7U
• DTXSID501043648
• Sch-68631
• PKF118-744
• 9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(1-oxobutyl)-
• SF-2418
• 100843-91-2
• Antibiotic SF 2418
• 3-butanoyl-1,8-dihydroxy-2-methyl-9,10-dihydrophenanthrene-9,10-dione
• SCHEMBL16010694
• CHEMBL179197
• 3-butanoyl-1,8-dihydroxy-2-methyl-phenanthrene-9,10-dione
• 3-Butanoyl-1,8-dihydroxy-2-methylphenanthrene-9,10-dione
• CHEBI:221423
• BDBM50158807

• Inchi： 1S/C19H16O5/c1-3-5-13(20)11-8-12-10-6-4-7-14(21)15(10)18(23)19(24)16(12)17(22)9(11)2/h4,6-8,21-22H,3,5H2,1-2H3
• InChI Key： YJQYHFMKGAVKDP-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C(CCC)=O)C=C2C3C=CC=C(C=3C(C(C2=1)=O)=O)O

Computed Properties

• Exact Mass: 324.09978
• Monoisotopic Mass: 324.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthraquinones

Additional information on Murayaquinone

Introduction to Murayaquinone (CAS No. 100843-91-2)

Murayaquinone, a naturally occurring compound with the chemical identifier CAS No. 100843-91-2, has garnered significant attention in the field of chemobiology and pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This compound, derived from the plant species Muraya koenigii, has been the subject of extensive studies aimed at elucidating its molecular mechanisms and exploring its pharmacological significance.

The structural complexity of Murayaquinone makes it a fascinating molecule for researchers. Its molecular formula and structural arrangement suggest a high degree of biological activity, which has prompted investigations into its role in various biological pathways. Recent studies have highlighted its potential as a bioactive agent, particularly in the context of antioxidant and anti-inflammatory effects.

In the realm of contemporary research, Murayaquinone has been studied for its ability to modulate cellular signaling pathways associated with oxidative stress and inflammation. These pathways are implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and certain types of cancer. The compound's ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production has made it a promising candidate for therapeutic intervention.

One of the most intriguing aspects of Murayaquinone is its interaction with cellular enzymes and receptors. Research indicates that it can bind to specific targets within cells, leading to altered gene expression and protein phosphorylation. These changes at the molecular level can have profound effects on cellular function, potentially leading to improved health outcomes in patients suffering from chronic conditions.

The pharmacokinetic profile of Murayaquinone is another area of active investigation. Studies have shown that it exhibits good oral bioavailability and can penetrate the blood-brain barrier, suggesting its potential for treating neurological disorders. Additionally, its metabolic stability allows for sustained activity within the body, which is crucial for long-term therapeutic effects.

Emerging evidence also suggests that Murayaquinone may have synergistic effects when combined with other therapeutic agents. For instance, its ability to enhance the efficacy of chemotherapeutic drugs while minimizing side effects has been observed in preclinical trials. This property could revolutionize treatment strategies for certain cancers by improving patient outcomes and reducing toxicity.

The synthetic chemistry behind Murayaquinone has also been a focus of research. Chemists have developed methods to synthesize analogs of this compound, allowing for further modification and optimization of its biological activities. These synthetic approaches not only expand the chemical toolbox available to researchers but also provide insights into the structural requirements for biological activity.

In conclusion, Murayaquinone (CAS No. 100843-91-2) represents a significant advancement in natural product research with potential applications across multiple therapeutic areas. Its unique biochemical properties, coupled with promising preclinical results, position it as a valuable compound for future drug development. As research continues to uncover new aspects of its biology and pharmacology, Murayaquinone is poised to play an increasingly important role in modern medicine.